Cas no 361393-66-0 (N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 361393-66-0
• MF: C₁₆H₁₆F₃N₃O₂
• MW: 339.31235408783
• CID: 5362040
• Update Time: 2025-07-09

N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(trifluoromethoxy)benzyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• 4,5,6,7-Tetrahydro-N-[[4-(trifluoromethoxy)phenyl]methyl]-1H-benzimidazole-6-carboxamide
• N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C16H16F3N3O2/c17-16(18,19)24-12-4-1-10(2-5-12)8-20-15(23)11-3-6-13-14(7-11)22-9-21-13/h1-2,4-5,9,11H,3,6-8H2,(H,20,23)(H,21,22)
• InChI Key： ZZZQTUNLUMXFPA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CNC(C1CC2=C(CC1)N=CN2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 2.7
• Topological Polar Surface Area: 67

Additional information on N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Professional Introduction to N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 361393-66-0)

N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS number 361393-66-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated blend of structural features that make it a promising candidate for further investigation in medicinal chemistry and drug development.

The core structure of this compound is derived from a benzodiazole scaffold, which is well-documented for its anxiolytic, sedative, and muscle relaxant properties. Benzodiazole derivatives have been extensively studied due to their efficacy in treating various neurological and psychiatric disorders. The introduction of a tetrahydropyridine ring enhances the lipophilicity and metabolic stability of the molecule, making it a potentially suitable candidate for oral administration.

One of the most striking features of N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is the presence of a trifluoromethoxy group on the phenyl ring. This substituent is known to significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The electron-withdrawing nature of the trifluoromethoxy group can enhance binding affinity to biological targets and improve metabolic stability. Furthermore, it has been shown to increase blood-brain barrier penetration, which is crucial for central nervous system (CNS) drugs.

In recent years, there has been growing interest in developing novel benzodiazole derivatives with improved safety profiles and reduced side effects. The incorporation of a tetrahydropyridine moiety into the benzodiazole core has been demonstrated to reduce the risk of dependence and tolerance associated with traditional benzodiazolones. This modification also contributes to a more favorable pharmacokinetic profile, including prolonged half-life and increased bioavailability.

The synthesis of N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethoxy group necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodiazole-tetrahydropyridine core. These methods not only enhance reaction efficiency but also minimize unwanted byproducts.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Initial in vitro assays have demonstrated potent binding affinity to GABA-A receptors, which are critical for mediating the anxiolytic effects of benzodiazole derivatives. Additionally, studies have shown that this compound exhibits significant sedative properties without causing excessive respiratory depression.

The impact of the trifluoromethoxy group on the overall activity of N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has been further investigated through structure-activity relationship (SAR) studies. These investigations have provided valuable insights into how different substituents can modulate the pharmacological profile of benzodiazole derivatives. The results suggest that the trifluoromethoxy group plays a crucial role in enhancing both potency and selectivity.

In conclusion, N-{4-(trifluoromethoxy)phenylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 361393-66-0) represents a promising therapeutic agent with potential applications in treating neurological and psychiatric disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Continued research into this compound will likely contribute valuable insights into the design and optimization of next-generation CNS drugs.